molecular formula C14H18N2O4 B15350368 5-Pyrimidinecarboxylicacid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-,1-methylpropylester(9CI)

5-Pyrimidinecarboxylicacid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-,1-methylpropylester(9CI)

Cat. No.: B15350368
M. Wt: 278.30 g/mol
InChI Key: HPWPAMBHBMZLSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5-Pyrimidinecarboxylic acid, 4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, 1-methylpropyl ester (9CI) is a pyrimidine derivative featuring a partially hydrogenated pyrimidinone core. Key structural attributes include:

  • Position 4 substitution: A 2-furanyl group (aromatic heterocycle with oxygen).
  • Position 6 substitution: A methyl group.
  • Esterification: The carboxylic acid at position 5 is esterified with a 1-methylpropyl (iso-butyl) group.

Properties

Molecular Formula

C14H18N2O4

Molecular Weight

278.30 g/mol

IUPAC Name

butan-2-yl 4-(furan-2-yl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate

InChI

InChI=1S/C14H18N2O4/c1-4-8(2)20-13(17)11-9(3)15-14(18)16-12(11)10-6-5-7-19-10/h5-8,12H,4H2,1-3H3,(H2,15,16,18)

InChI Key

HPWPAMBHBMZLSA-UHFFFAOYSA-N

Canonical SMILES

CCC(C)OC(=O)C1=C(NC(=O)NC1C2=CC=CO2)C

Origin of Product

United States

Biological Activity

5-Pyrimidinecarboxylicacid, 4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, 1-methylpropylester (9CI), also known by its CAS number 446252-21-7 and molecular formula C14H18N2O4, is a compound of interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial effects.

PropertyValue
Molecular Formula C14H18N2O4
Molar Mass 278.3 g/mol
CAS Number 446252-21-7

Anticancer Activity

Recent studies highlight the anticancer potential of pyrimidine derivatives, including 5-Pyrimidinecarboxylicacid. For instance, a study evaluated various pyrimidine-pyrazine-oxazole compounds against several cancer cell lines (SiHa, A549, MCF-7, and Colo-205) using the MTT assay. The results indicated that certain derivatives exhibited IC50 values lower than those of established chemotherapeutic agents like etoposide .

Case Study: Antitumor Efficacy

A specific compound within this class demonstrated significant antitumor action with IC50 values reported as follows:

Cell LineIC50 Value (µM)
MCF-70.09 ± 0.0085
A5490.03 ± 0.0056
Colo-2050.01 ± 0.074

These findings suggest that modifications to the pyrimidine structure can enhance anticancer efficacy significantly.

Anti-inflammatory Properties

The compound has also been studied for its anti-inflammatory effects. Research indicates that pyrimidine carboxylates can inhibit intracellular signaling pathways involved in inflammation. Specifically, these compounds may block transcription factors such as NF-kB and AP-1, which are critical in the inflammatory response .

The proposed mechanism involves the inhibition of kinases that activate these transcription factors, thereby reducing the synthesis of pro-inflammatory cytokines associated with diseases like rheumatoid arthritis and multiple sclerosis .

Antimicrobial Activity

Pyrimidine derivatives have shown promise as antimicrobial agents. In a comparative study against various microbial strains including E. coli, S. aureus, and C. albicans, certain synthesized pyrimidines exhibited significant antimicrobial activity at varying concentrations .

Antimicrobial Efficacy Data

Microbial StrainMinimum Inhibitory Concentration (MIC)
E. coli<100 µg/mL
S. aureus<100 µg/mL
C. albicans<100 µg/mL

These results underscore the potential for developing new antimicrobial agents based on pyrimidine structures.

Comparison with Similar Compounds

Substituent Effects at Position 4

  • May participate in hydrogen bonding or π-π stacking interactions, influencing receptor binding .
  • 3-Cyclohexenyl (Analog) :
    • A hydrophobic, alicyclic group that increases lipophilicity, favoring membrane permeability but reducing aqueous solubility .

Ester Group Modifications

  • 1-Methylpropyl (Iso-Butyl) Ester (Target Compound) :
    • Higher lipophilicity (logP ~3.5 estimated) compared to isopropyl or 2-methoxyethyl esters, suggesting improved tissue penetration but faster metabolic clearance.
  • Isopropyl Ester (Analog) :
    • Moderate lipophilicity (logP ~2.8), balancing solubility and permeability .
  • 2-Methoxyethyl Ester (Analog) :
    • Polar methoxy group enhances hydrophilicity (logP ~1.5), improving aqueous solubility but limiting blood-brain barrier penetration .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.